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Compound of Interest

Compound Name:
6,7-dihydrocyclopenta[d]

[1,3]dioxin-5(4H)-one

Cat. No.: B020788 Get Quote

Technical Overview of 6,7-
dihydrocyclopenta[d]dioxin-5(4H)-one
For Immediate Release

This technical data sheet provides essential information regarding the chemical properties of

6,7-dihydrocyclopenta[d]dioxin-5(4H)-one, a compound of interest for researchers and

professionals in the fields of chemistry and drug development.

Molecular and Physical Properties
The fundamental characteristics of 6,7-dihydrocyclopenta[d]dioxin-5(4H)-one have been

determined and are summarized below. These data points are critical for experimental design,

chemical synthesis, and computational modeling.

The molecular formula for this compound is C₇H₈O₃.[1][2][3] This formula indicates that each

molecule is composed of seven carbon atoms, eight hydrogen atoms, and three oxygen atoms.

Based on this composition, the molecular weight of 6,7-dihydrocyclopenta[d]dioxin-5(4H)-one is

calculated to be 140.14 g/mol .[1][2]
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Property Value Reference

Molecular Formula C₇H₈O₃ [1][2][3]

Molecular Weight 140.14 g/mol [1][2]

CAS Number 102306-78-5 [1][2]

This information is foundational for any further research or development involving this

molecule. No experimental protocols or signaling pathways are described as the core of this

document is the presentation of the molecular weight and formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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